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Compound of Interest

Compound Name: 2-Sulfanylacetohydrazide

CAS No.: 760-30-5

Cat. No.: B1265980

Get Quote

Introduction
2-Sulfanylacetohydrazide, also known as thioglycolic acid hydrazide, is a bifunctional organic

compound featuring both a thiol (-SH) and a hydrazide (-CONHNH₂) group. This unique

structural arrangement makes it a highly versatile and valuable building block in synthetic

organic chemistry and medicinal chemistry. Its ability to undergo reactions at two distinct

reactive centers allows for the construction of complex molecular architectures, particularly in

the synthesis of novel heterocyclic compounds and as a linker in bioconjugation applications.

This guide provides a comprehensive overview of its chemical properties, structure, reactivity,

synthesis, and key applications for researchers and professionals in drug development.

Core Chemical and Physical Properties
The fundamental properties of 2-Sulfanylacetohydrazide are summarized below. These data

are critical for experimental design, safety assessment, and analytical characterization.
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Property Value Source(s)

IUPAC Name 2-Sulfanylacetohydrazide N/A

Synonyms
Thioglycolic acid hydrazide, 2-

Mercaptoacetohydrazide
[1]

CAS Number 760-30-5 [2]

Molecular Formula C₂H₆N₂OS N/A

Molecular Weight 106.15 g/mol N/A

Physical Form Viscous Liquid [2]

Boiling Point 50-53 °C [2]

SMILES C(C(=O)NN)S [3]

InChI Key
VLERMNIUDRUNQO-

UHFFFAOYSA-N
[2][3]

Storage Temperature -20°C [2]

Safety and Handling Profile
2-Sulfanylacetohydrazide is classified as a hazardous substance and requires careful

handling in a laboratory setting.

GHS Pictogram: GHS06 (Toxic)[2]

Signal Word: Danger[2]

Hazard Statements: H301 (Toxic if swallowed), H312+H332 (Harmful in contact with skin or if

inhaled)[2]

Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye

protection/face protection), P301+P310 (IF SWALLOWED: Immediately call a POISON

CENTER or doctor/physician)[2]

Molecular Structure and Chemical Reactivity
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The utility of 2-Sulfanylacetohydrazide stems directly from its molecular structure, which

contains two highly reactive functional groups. Understanding the interplay of these groups is

key to leveraging this molecule in synthesis.

Structural Analysis
The molecule's structure is characterized by a flexible two-carbon backbone connecting a

terminal thiol group and a hydrazide moiety.

Thiol (-SH) Group: The sulfur atom possesses lone pairs of electrons and is a potent

nucleophile. The S-H bond is weakly acidic and can be deprotonated under basic conditions

to form a thiolate anion (RS⁻), which is an even stronger nucleophile. The sulfur atom

typically forms covalent bonds with a bond angle around 105°, indicative of sp³

hybridization[4]. This group is also susceptible to oxidation, readily forming disulfide bridges.

Hydrazide (-CONHNH₂) Group: This group contains a terminal primary amine (-NH₂) that is

highly nucleophilic, making it a reactive site for condensation reactions. The adjacent

carbonyl group influences the electronics of the nitrogen atoms. The presence of N-H bonds

allows for extensive hydrogen bonding, which dictates the compound's physical state and

solubility[5][6].

Caption: Molecular structure of 2-Sulfanylacetohydrazide.

Core Reactivity Pathways
The bifunctionality of 2-Sulfanylacetohydrazide allows for selective and sequential reactions,

making it a powerful synthetic intermediate.

Reactions at the Thiol Group:

S-Alkylation: As a strong nucleophile, the thiol group readily participates in SN2 reactions

with alkyl halides or other electrophiles to form thioethers. This is a common strategy for

attaching the molecule to other scaffolds[7].

Oxidation: The thiol can be oxidized to form a disulfide bond, a reaction that is particularly

relevant in biological contexts and for creating dimeric structures.

Reactions at the Hydrazide Group:
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Hydrazone Formation: The terminal -NH₂ group undergoes facile condensation with

aldehydes and ketones to form stable hydrazone derivatives (Schiff bases). This reaction

is fundamental to building larger, more complex molecules and is widely used in the

synthesis of heterocyclic compounds[7][8].

Acylation: The nitrogen atoms can be acylated by reaction with acyl chlorides or

anhydrides.

The orthogonality of these reactive sites allows chemists to protect one group while reacting

the other, enabling precise and controlled synthesis of complex target molecules.

2-Sulfanylacetohydrazide

Hydrazone Derivative

Thioether Derivative

Aldehyde / Ketone
(R-CHO / R-CO-R')

Condensation
(Hydrazide Reaction)

Alkyl Halide
(R'-X)

S-Alkylation
(Thiol Reaction)

Click to download full resolution via product page

Caption: Key reactivity pathways of 2-Sulfanylacetohydrazide.

Synthesis Protocol: Hydrazinolysis of Ethyl 2-
Sulfanylacetate
A standard and efficient method for preparing 2-Sulfanylacetohydrazide is through the

hydrazinolysis of an ester of its parent acid, thioglycolic acid.[1] The following protocol outlines

this common procedure.

Experimental Workflow
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Start: Ethyl 2-Sulfanylacetate
+ Hydrazine Hydrate

Reaction Step:
- Solvent: Ethanol

- Stir at room temp.
- Monitor via TLC

1. Mixing

Work-up:
- Remove solvent (rotary evaporation)

- Isolate crude product

2. Reaction Complete

Purification (Optional):
- Recrystallization or

- Column Chromatography

3. Crude Product

Analysis:
- NMR, FT-IR, Mass Spec

4. Purified Product

End Product:
2-Sulfanylacetohydrazide

5. Characterization

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Sulfanylacetohydrazide.

Step-by-Step Methodology
Reagent Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve ethyl

2-sulfanylacetate (1.0 eq) in a suitable solvent such as absolute ethanol.
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Reaction Initiation: To the stirred solution, add hydrazine hydrate (typically a slight excess,

e.g., 1.1-1.2 eq) dropwise at room temperature. The use of excess hydrazine drives the

equilibrium towards the product, ensuring complete conversion of the starting ester[8].

Reaction Monitoring: Allow the mixture to stir at room temperature for several hours (e.g., 4-

12 hours). The reaction progress can be monitored by Thin Layer Chromatography (TLC)

until the starting ester spot has disappeared.

Product Isolation (Work-up): Once the reaction is complete, remove the solvent under

reduced pressure using a rotary evaporator. The resulting residue is the crude 2-
Sulfanylacetohydrazide, which may be a viscous oil or a semi-solid.

Purification: If necessary, the crude product can be purified. For solid products,

recrystallization from a suitable solvent system (e.g., ethanol/ether) is effective. For oils,

purification via silica gel column chromatography may be required.

Characterization: Confirm the structure and purity of the final product using standard

analytical techniques, such as ¹H-NMR, ¹³C-NMR, FT-IR, and Mass Spectrometry.

Applications in Research and Drug Development
The unique bifunctional nature of 2-Sulfanylacetohydrazide makes it a privileged scaffold in

medicinal chemistry and materials science.

Synthesis of Bioactive Heterocycles
2-Sulfanylacetohydrazide is a key precursor for synthesizing a wide range of heterocyclic

compounds. Its derivatives have shown significant potential as therapeutic agents.

Antimicrobial and Anti-inflammatory Agents: The reaction of 2-sulfanylacetohydrazide
derivatives with various electrophiles can yield compounds like benzothiazoles.[7] These

scaffolds are known to exhibit a broad spectrum of biological activities, including

antibacterial, anti-inflammatory, and anti-cancer properties.[7]

Enzyme Inhibitors: The s-triazine core, which can be synthesized using hydrazide

precursors, is a "privileged structure" in drug discovery and has been incorporated into

various enzyme inhibitors[9]. The ability to readily derivatize 2-Sulfanylacetohydrazide
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makes it an attractive starting point for generating libraries of potential inhibitors for

screening.

Metal Chelation and Sensing
The presence of soft (sulfur) and hard (nitrogen, oxygen) donor atoms makes 2-
Sulfanylacetohydrazide and its derivatives effective chelating agents for various metal ions.

This property is analogous to that of its parent compound, thioglycolic acid, which is used for

the detection of iron, molybdenum, and other metals[1]. This chelating ability can be exploited

in:

Development of metal sensors.

Design of agents to sequester toxic heavy metals.

Creation of metallodrugs where the metal ion is a key component of the pharmacophore.

Bioconjugation and Material Science
The orthogonal reactivity of the thiol and hydrazide groups makes this molecule an excellent

candidate for use as a crosslinker or linker molecule in bioconjugation chemistry.

The hydrazide can be reacted with an aldehyde-modified biomolecule (like a protein or

polysaccharide).

The thiol group can then be used to attach to another substrate, for example, via a thiol-ene

click reaction or by forming a disulfide bond[10].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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